Cas no 14174-86-8 (1H-Pyrrolizin-2(3H)-one, tetrahydro-)

• Product Name: 1H-Pyrrolizin-2(3H)-one, tetrahydro-
• CAS No: 14174-86-8
• MF: C₇H₁₁NO
• MW: 125.168341875076
• MDL: MFCD22071507
• CID: 3731320
• PubChem ID: 12333243
• Update Time: 2025-11-02

1H-Pyrrolizin-2(3H)-one, tetrahydro- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolizin-2(3H)-one, tetrahydro-
• Tetrahydro-1H-pyrrolizin-2(3H)-one
• pyrrolizidin-2-one
• Hexahydro-1H-pyrrolizin-2-one
• SUDPHUUFVZFKBR-UHFFFAOYSA-N
• CS-0081722
• 1,3,5,6,7,8-hexahydropyrrolizin-2-one
• 14174-86-8
• EN300-396465
• SCHEMBL15668014
• D74394

• MDL： MFCD22071507
• Inchi： 1S/C7H11NO/c9-7-4-6-2-1-3-8(6)5-7/h6H,1-5H2
• InChI Key： SUDPHUUFVZFKBR-UHFFFAOYSA-N
• SMILES： N12CC(=O)CC1CCC2

Computed Properties

• Exact Mass: 125.084063974Da
• Monoisotopic Mass: 125.084063974Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 20.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolizidines Pyrrolizidinones

Additional information on 1H-Pyrrolizin-2(3H)-one, tetrahydro-

Introduction to 1H-Pyrrolizin-2(3H)-one, tetrahydro (CAS No. 14174-86-8)

The compound 1H-Pyrrolizin-2(3H)-one, tetrahydro (CAS No. 14174-86-8) is a heterocyclic organic molecule that has garnered significant attention in the field of medicinal chemistry and pharmacology due to its unique structural and functional properties. This tetrahydropyrrole derivative exhibits a broad spectrum of biological activities, making it a valuable scaffold for the development of novel therapeutic agents. The compound's molecular structure, characterized by a fused pyrrole ring system with a lactam functionality, contributes to its versatile reactivity and potential applications in drug discovery.

In recent years, the exploration of 1H-Pyrrolizin-2(3H)-one, tetrahydro has been extended into various research domains, particularly in the quest for innovative treatments for neurological disorders, infectious diseases, and inflammatory conditions. Its molecular framework suggests potential interactions with biological targets such as enzymes and receptors, which are critical in modulating physiological processes. The lactam moiety in the molecule is particularly noteworthy, as it can participate in hydrogen bonding and other non-covalent interactions, enhancing binding affinity and selectivity.

One of the most compelling aspects of 1H-Pyrrolizin-2(3H)-one, tetrahydro is its structural flexibility, which allows for extensive chemical modifications. This adaptability has been leveraged by researchers to synthesize a diverse array of derivatives with tailored pharmacological properties. For instance, modifications at the nitrogen atoms or the hydroxyl group can significantly alter the compound's bioavailability and metabolic stability. Such structural diversification has led to the identification of several promising lead compounds that are currently undergoing preclinical evaluation.

The pharmacological profile of 1H-Pyrrolizin-2(3H)-one, tetrahydro has been extensively studied in vitro and in vivo. Preclinical data indicate that this compound exhibits potent inhibitory activity against various enzymes implicated in disease pathogenesis. Notably, it has shown efficacy in reducing inflammation by modulating cytokine production and inhibiting key pro-inflammatory signaling pathways. These findings have positioned 1H-Pyrrolizin-2(3H)-one, tetrahydro as a candidate for further development into treatments for chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Furthermore, the compound's potential application in addressing neurological disorders has been a focal point of recent research. Studies suggest that 1H-Pyrrolizin-2(3H)-one, tetrahydro can interact with neurotransmitter systems, potentially offering benefits in conditions like Alzheimer's disease and Parkinson's disease. Its ability to cross the blood-brain barrier has been particularly intriguing, as this property is crucial for therapeutic efficacy in central nervous system disorders. Ongoing research aims to elucidate the precise mechanisms through which this compound exerts its neuroprotective effects.

The synthesis of 1H-Pyrrolizin-2(3H)-one, tetrahydro involves multi-step organic reactions that highlight its synthetic accessibility. The process typically begins with the formation of the tetrahydropyrrole core through cyclization reactions followed by functionalization steps to introduce the lactam group. Advances in synthetic methodologies have enabled more efficient and scalable production methods, which are essential for transitioning from laboratory-scale research to industrial applications.

From a computational chemistry perspective, 1H-Pyrrolizin-2(3H)-one, tetrahydro has been subjected to detailed molecular modeling studies to understand its interactions with biological targets at an atomic level. These studies have provided insights into key binding residues and have guided the design of more potent derivatives. The integration of experimental data with computational predictions has been instrumental in optimizing lead compounds for clinical development.

The safety profile of 1H-Pyrrolizin-2(3H)-one, tetrahydro is another critical area of investigation. Preliminary toxicology studies have indicated that the compound is well-tolerated at moderate doses, though further extensive testing is necessary to fully assess its safety margins. Evaluations of acute toxicity, chronic exposure effects, and potential side effects are ongoing to ensure that any future therapeutic applications meet stringent regulatory standards.

In conclusion,1H-Pyrrolizin-2(3H)-one,tetrahydro (CAS No. 14174-86-8) represents a promising chemical entity with multifaceted applications in medicinal chemistry and drug development. Its unique structural features and demonstrated biological activities make it a compelling candidate for further exploration. As research continues to uncover new therapeutic possibilities,1H-Pyrrolizin-2(3H)-one,tetrahydro is poised to play a significant role in addressing unmet medical needs across various disease areas.